
The Biological Activity of (E)-5-Tetradecene: A
Technical Overview for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

(E)-5-Tetradecene is an unsaturated hydrocarbon with the chemical formula C₁₄H₂₈. It is a

member of the alkene family, characterized by a carbon-carbon double bond. Specifically, it is a

monounsaturated fatty acid with a double bond at the fifth carbon position, in the trans (E)

configuration. While the biological activities of many alkenes are well-documented, specific

research on (E)-5-tetradecene is limited. This guide provides a comprehensive overview of the

known information and explores the potential biological activities based on related compounds,

targeting researchers, scientists, and professionals in drug development.

Physicochemical Properties
A clear understanding of the physicochemical properties of (E)-5-tetradecene is fundamental

to exploring its biological potential.
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Property Value Reference

Molecular Formula C₁₄H₂₈ [1][2][3][4]

Molecular Weight 196.37 g/mol [1]

IUPAC Name (E)-tetradec-5-ene [1]

CAS Number 41446-66-6 [3][4]

Appearance Not specified

Boiling Point ~250 °C (estimated) [5]

Density
~0.8 g/cm³ at 20 °C

(estimated)
[5]

Known and Potential Biological Activities
Direct studies on the biological activity of (E)-5-tetradecene are not extensively reported in the

scientific literature. However, based on the activities of structurally similar compounds, several

potential areas of interest can be inferred.

Pheromonal and Semiochemical Activity
The most documented biological role for long-chain alkenes and alkanes is in chemical

communication between organisms, particularly insects. These compounds often act as

pheromones (communicating within the same species) or kairomones (communicating between

different species).

While (E)-5-tetradecene has not been definitively identified as a pheromone for a specific

species, its structural analogs have well-established roles:

(E)-5-Octadecene: Acts as a sex pheromone in the rice stem borer moth (Chilo

suppressalis).[6]

(E)-11-Tetradecenal: A major component of the sex pheromone of the spruce budworm

(Choristoneura fumiferana).[5]
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Tetradecane: Has been identified as a potent attractant for the mirid bugs Apolygus lucorum

and Adelphocoris suturalis, which are significant agricultural pests.[7][8]

Given these examples, it is plausible that (E)-5-tetradecene could function as a semiochemical

for certain insect species.

Antimicrobial and Antioxidant Activities
Some studies have indicated that related unsaturated hydrocarbons possess antimicrobial and

antioxidant properties:

1-Tetradecene: Found in the leaves of Sesbania grandiflora, this isomer has been identified

as having antimicrobial, antioxidant, and anticancer properties.[5] It has also been found in

the aqueous extract of the mushroom Lentinus squarrosulus and is reported to have anti-

tuberculosis activity.[9]

Tetradecane: This saturated counterpart has shown broad antibacterial and antifungal

properties.[10]

These findings suggest that (E)-5-tetradecene could be investigated for similar antimicrobial or

antioxidant effects.

Experimental Protocols
Detailed experimental protocols for assessing the biological activity of (E)-5-tetradecene are

not available. However, standard methodologies used for evaluating the activities of related

compounds can be adapted.

Pheromone Identification and Behavioral Assays
A general workflow for identifying and validating an insect attractant is outlined below.
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Extraction and Identification

Behavioral Assays

Volatile Collection from Source (e.g., Insect Gland, Host Plant)

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Compound Identification

Electroantennography (EAG)

Test Identified Compounds

Olfactometer Assays (e.g., Y-tube)

Field Trapping Experiments

Pheromone/Attractant Confirmed

Validate Attractiveness

Click to download full resolution via product page

Workflow for Insect Attractant Identification.
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Volatile Collection: Volatiles from the source (e.g., insect pheromone glands or host plants)

are collected using techniques like solid-phase microextraction (SPME) or air entrainment.

For instance, in the study of tetradecane as a mirid bug attractant, volatiles from Phaseolus

vulgaris pods were collected for 8 hours on an adsorption column.[7]

GC-MS Analysis: The collected volatiles are analyzed by gas chromatography-mass

spectrometry (GC-MS) to separate and identify the chemical constituents.[7]

Electroantennography (EAG): Synthetic standards of the identified compounds are puffed

over an excised insect antenna to measure the electrical response, indicating which

compounds are detected by the insect.[7]

Olfactometer Assays: Behavioral responses to the active compounds are tested in a

controlled environment, such as a Y-tube olfactometer, where the insect chooses between

treated and control air streams.[7]

Field Trapping: The most promising compounds are then tested as baits in traps in the field

to confirm their attractiveness under natural conditions.[7]

Antimicrobial Activity Assays
Standard assays can be used to determine the antimicrobial potential of (E)-5-tetradecene.

Broth Microdilution Assay: This method is used to determine the Minimum Inhibitory

Concentration (MIC). The compound is serially diluted in a 96-well plate containing microbial

growth medium. Each well is then inoculated with a standardized microbial suspension. The

MIC is the lowest concentration of the compound that inhibits visible microbial growth after a

defined incubation period.

Disk Diffusion Assay: A filter paper disk impregnated with the test compound is placed on an

agar plate swabbed with the target microorganism. The plate is incubated, and the diameter

of the zone of inhibition around the disk is measured to assess the antimicrobial activity.

Signaling Pathways
No specific signaling pathways in mammalian cells have been identified for (E)-5-tetradecene.

In insects, the perception of pheromones and other semiochemicals is mediated by the
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olfactory system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Biological Activity of (E)-5-Tetradecene: A Technical
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196200#biological-activity-of-e-5-tetradecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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